N1-(4-methoxybenzyl)-N2-((3-((4-nitrophenyl)sulfonyl)oxazolidin-2-yl)methyl)oxalamide
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Description
N1-(4-methoxybenzyl)-N2-((3-((4-nitrophenyl)sulfonyl)oxazolidin-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C20H22N4O8S and its molecular weight is 478.48. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Characterization
- Chemical Reactions and Synthesis : The compound is involved in complex chemical reactions such as the formation of aziridinyl methanol and oxazolidine ring opening, as demonstrated in the synthesis process involving lithium hydroxide in aqueous dioxane under certain conditions (Madesclaire et al., 2013).
Application in Pharmaceutical Research
- Synthesis of Secondary Amines : Research has shown the potential for creating secondary amines from primary amines using related compounds, indicating possible applications in pharmaceutical synthesis (Kurosawa, Kan, & Fukuyama, 2003).
- Antimicrobial Activity : Certain derivatives have been studied for their antimicrobial properties, indicating potential utility in developing new antibacterial and antifungal agents (Desai, Rajpara, & Joshi, 2013).
Novel Synthetic Methods
- Development of New Synthetic Approaches : Innovative methods for the synthesis of oxalamides and other related compounds have been developed, enhancing the versatility of these compounds in chemical synthesis (Mamedov et al., 2016).
Heterocyclic Compound Synthesis
- Creation of Heterocyclic Aromatic Compounds : The compound plays a role in the formation of 1,2,3-triazoles, contributing to the expansion of heterocyclic chemistry and its applications in various fields (Vo, 2020).
Properties
IUPAC Name |
N'-[(4-methoxyphenyl)methyl]-N-[[3-(4-nitrophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]oxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O8S/c1-31-16-6-2-14(3-7-16)12-21-19(25)20(26)22-13-18-23(10-11-32-18)33(29,30)17-8-4-15(5-9-17)24(27)28/h2-9,18H,10-13H2,1H3,(H,21,25)(H,22,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBJAAAXGLRWADH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)C(=O)NCC2N(CCO2)S(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O8S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
478.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.